![molecular formula C20H21N3O3 B7696092 2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(2-ethylphenyl)acetamide](/img/structure/B7696092.png)
2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(2-ethylphenyl)acetamide
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Overview
Description
2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(2-ethylphenyl)acetamide, also known as EPM-01, is a chemical compound that has been extensively studied for its potential use in scientific research applications. It is a member of the oxadiazole family of compounds, which have been shown to have a wide range of biological activities.
Mechanism of Action
The mechanism of action of 2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(2-ethylphenyl)acetamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. It has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), which plays a role in glucose metabolism and insulin sensitivity.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in the inflammatory response. It has also been shown to increase insulin sensitivity and glucose uptake in adipose tissue, making it a potential candidate for the treatment of type 2 diabetes.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(2-ethylphenyl)acetamide for lab experiments is its wide range of biological activities. It has been shown to have anti-inflammatory, anti-tumor, and anti-diabetic effects, as well as neuroprotective properties. This makes it a versatile compound that can be used in a variety of different experiments.
One of the limitations of this compound for lab experiments is its relatively low solubility in water. This can make it difficult to administer in certain experiments, and may require the use of organic solvents.
Future Directions
There are several potential future directions for research on 2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(2-ethylphenyl)acetamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential use in the treatment of type 2 diabetes, where it has been shown to increase insulin sensitivity and glucose uptake in adipose tissue.
Overall, this compound is a promising compound with a wide range of biological activities that make it a potential candidate for the treatment of various diseases. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.
Synthesis Methods
The synthesis of 2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(2-ethylphenyl)acetamide involves the reaction of 4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenol with 2-chloro-N-(2-ethylphenyl)acetamide in the presence of a base. The reaction proceeds through nucleophilic substitution of the chloride group by the phenoxide group, resulting in the formation of this compound.
Scientific Research Applications
2-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy)-N-(2-ethylphenyl)acetamide has been extensively studied for its potential use in scientific research applications. It has been shown to have a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-diabetic effects. It has also been shown to have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
2-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenoxy]-N-(2-ethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O3/c1-3-14-7-5-6-8-17(14)21-19(24)13-25-16-11-9-15(10-12-16)20-22-18(4-2)23-26-20/h5-12H,3-4,13H2,1-2H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHHZAQKZGVRZRK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)C3=NC(=NO3)CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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